Cas no 887466-29-7 (3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887466-29-7
• MF: C₁₇H₂₅N₅O₄
• MW: 363.411503553391
• CID: 5882477
• PubChem ID: 16810114
• Update Time: 2025-10-30

3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethyl)-6-(3-methoxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• F2542-1860
• AKOS005185716
• 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 887466-29-7
• 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H25N5O4/c1-5-26-10-8-21-15(23)13-14(19(3)17(21)24)18-16-20(7-6-9-25-4)12(2)11-22(13)16/h11H,5-10H2,1-4H3
• InChI Key： LGEJFJILIRTLQW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])C([H])([H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 363.19065430g/mol
• Monoisotopic Mass: 363.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887466-29-7)

3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, also known by its CAS number 887466-29-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₂₅N₅O₃, and it has a molecular weight of 367.43 g/mol.

The structure of 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is particularly noteworthy due to its imidazopyridine core and the presence of multiple functional groups such as ethoxyethyl and methoxypropyl substituents. These functional groups contribute to the compound's solubility and bioavailability properties, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of this compound in several areas. One of the most promising areas of research is its activity as a selective adenosine receptor agonist. Adenosine receptors play a crucial role in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. The ability of 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione to selectively target specific adenosine receptor subtypes makes it a valuable tool for developing new treatments for conditions such as pain management and neurodegenerative diseases.

In addition to its adenosine receptor agonist properties, 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases such as arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory responses through its interaction with adenosine receptors could lead to the development of novel anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for oral administration in clinical settings. Furthermore, the compound's low toxicity and high selectivity for its target receptors reduce the risk of adverse effects and enhance its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H,2H,3H,4H，8H-imidazo[1，2-g]purine-2，4-dione in human subjects. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

The synthesis of 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1，7-dimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements are crucial for meeting the growing demand for this promising therapeutic agent.

In conclusion, 3-(2-ethoxyethyl)-8-(3-methoxypropyl)-1，7-dimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 887466-29-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for developing new treatments for a range of diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.